Cas no 2739827-67-7 (potassium trifluoro[1-(oxan-2-yl)-1H-pyrazol-5-yl]boranuide)

• Product Name: potassium trifluoro[1-(oxan-2-yl)-1H-pyrazol-5-yl]boranuide
• CAS No: 2739827-67-7
• MF: C₈H₁₁BF₃KN₂O
• MW: 258.0902531147
• CID: 6278370
• PubChem ID: 165994711
• Update Time: 2025-06-27

potassium trifluoro[1-(oxan-2-yl)-1H-pyrazol-5-yl]boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro[1-(oxan-2-yl)-1H-pyrazol-5-yl]boranuide
• 2739827-67-7
• EN300-26625010
• Potassium trifluoro(1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-5-yl)borate

• Inchi： 1S/C8H11BF3N2O.K/c10-9(11,12)7-4-5-13-14(7)8-3-1-2-6-15-8;/h4-5,8H,1-3,6H2;/q-1;+1
• InChI Key： FEQJWSKSFZDFSO-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=CC=NN1C1CCCCO1)(F)F

Computed Properties

• Exact Mass: 258.0553591g/mol
• Monoisotopic Mass: 258.0553591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on potassium trifluoro[1-(oxan-2-yl)-1H-pyrazol-5-yl]boranuide

Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide: A Comprehensive Overview

Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide, also known by its CAS number 2739827-67-7, is a unique organoboron compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its trifluoroborate anion structure, which is coordinated with a potassium cation. The molecule's structure incorporates a pyrazole ring substituted with an oxane group, making it a versatile building block for various chemical applications.

The synthesis of Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide typically involves the reaction of a pyrazole derivative with a boron source, followed by ion exchange to form the potassium salt. This process ensures the stability of the boron center, which is crucial for its reactivity in subsequent reactions. Recent studies have highlighted the importance of controlling the reaction conditions, such as temperature and solvent choice, to optimize the yield and purity of the final product.

One of the most notable applications of this compound is in the field of organometallic chemistry. The trifluoroborate anion acts as a Lewis acid, facilitating nucleophilic attacks in various coupling reactions. For instance, researchers have utilized this compound in cross-coupling reactions to synthesize biaryl compounds, which are essential intermediates in pharmaceutical and agrochemical industries. The ability of Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide to activate aryl halides has been extensively studied, with recent findings suggesting that its efficiency can be further enhanced by modifying the substituents on the pyrazole ring.

In addition to its role in organic synthesis, this compound has found applications in materials science. The incorporation of Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide into polymer matrices has been shown to improve their mechanical and thermal properties. For example, studies have demonstrated that blending this compound with polyethylene results in materials with enhanced tensile strength and thermal stability. These findings underscore its potential as an additive in high-performance polymers used in aerospace and automotive industries.

The structural versatility of Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide also makes it a valuable tool in drug discovery. Its ability to act as a boron-based Lewis acid catalyst has been leveraged in asymmetric catalysis, enabling the synthesis of chiral molecules with high enantioselectivity. Recent advancements in this area have focused on optimizing the catalyst's chirality by introducing bulky substituents on the pyrazole ring, thereby improving both catalytic efficiency and product selectivity.

From an environmental perspective, researchers have explored the biodegradability and toxicity of Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term impact on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, Potassium Trifluoro[1-(Oxan-2-Yl)-1H-Pyrazol-5-Yl]Boranuide (CAS No: 2739827-67-7) is a multifaceted organoboron compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure and reactivity continue to drive innovative research across various disciplines, making it a valuable asset in modern chemistry.